Cas no 174636-76-1 (2-Methoxy-1-phenylethanamine)

2-Methoxy-1-phenylethanamine is an organic compound characterized by its specific chemical structure featuring a phenyl group linked via an ethanamine chain to a methoxy substituent. Its primary utility lies in its application as a synthetic intermediate within the pharmaceutical industry. This molecule serves as a valuable precursor for the synthesis of various biologically active compounds due to its structural versatility and the strategic placement of functional groups (both amine and methoxy functionalities). Its chemical reactivity allows for further transformations necessary in complex molecular syntheses targeted at drug discovery and development programs requiring specific substituted phenethylamine scaffolds.
2-Methoxy-1-phenylethanamine structure
2-Methoxy-1-phenylethanamine structure
Product Name:2-Methoxy-1-phenylethanamine
CAS No:174636-76-1
MF:C9H13NO
MW:151.205622434616
MDL:MFCD09736653
CID:2122195
PubChem ID:11105539
Update Time:2025-06-16

2-Methoxy-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-1-phenylethanamine
    • 2-methoxy-1-phenylethan-1-amine
    • (1R)-2-METHOXY-1-PHENYLETHANAMINE
    • 2-methoxy-1-phenylethylamine
    • (1S)-2-methoxy-1-phenylethanamine
    • SBB084004
    • (R,S)-2-Methoxy-1-phenylethylamine
    • NE14353
    • SY025161
    • W18573
    • AKOS005217075
    • (alphaR)-alpha-(Methoxymethyl)benzylamine
    • MFCD09736653
    • WS-00776
    • 174636-76-1
    • DA-09262
    • CHEMBL4558159
    • SY038518
    • SB75820
    • EN300-124522
    • Z271013088
    • MFCD01862274
    • SB76650
    • SCHEMBL1419721
    • 2-Methoxy-1-phenylethanamine
    • MDL: MFCD09736653
    • Inchi: 1S/C9H13NO/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6,9H,7,10H2,1H3
    • InChI Key: CMTDMIYJXVBUDX-UHFFFAOYSA-N
    • SMILES: O(C)CC(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 0.7

2-Methoxy-1-phenylethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB513560-250 mg
2-Methoxy-1-phenylethan-1-amine, 95%; .
174636-76-1 95%
250MG
€199.90 2023-04-18
abcr
AB513560-1 g
2-Methoxy-1-phenylethan-1-amine, 95%; .
174636-76-1 95%
1g
€349.90 2023-04-18
abcr
AB513560-5 g
2-Methoxy-1-phenylethan-1-amine, 95%; .
174636-76-1 95%
5g
€949.60 2023-04-18
TRC
M945153-50mg
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50mg
$ 50.00 2022-06-03
TRC
M945153-100mg
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100mg
$ 70.00 2022-06-03
TRC
M945153-500mg
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500mg
$ 250.00 2022-06-03
Enamine
EN300-124522-0.05g
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0.05g
$50.0 2023-05-03
Enamine
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0.1g
$75.0 2023-05-03
Enamine
EN300-124522-0.25g
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$106.0 2023-05-03
Enamine
EN300-124522-0.5g
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Additional information on 2-Methoxy-1-phenylethanamine

Research Brief on 2-Methoxy-1-phenylethanamine (CAS: 174636-76-1) in Chemical Biology and Pharmaceutical Applications

2-Methoxy-1-phenylethanamine (CAS: 174636-76-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methoxy-substituted phenylethylamine backbone, has been the subject of recent studies due to its potential pharmacological properties and applications in drug discovery. The compound's unique structural features make it a valuable scaffold for the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

Recent studies have focused on the synthesis and characterization of 2-Methoxy-1-phenylethanamine derivatives to explore their biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit potent agonistic activity at serotonin receptors, suggesting potential applications in the treatment of mood disorders. The study utilized molecular docking simulations and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design.

Another significant development involves the use of 2-Methoxy-1-phenylethanamine as a precursor in the synthesis of more complex pharmaceutical compounds. Research published in Organic Letters (2024) described an efficient synthetic route for converting this compound into chiral intermediates used in the production of β-adrenergic receptor agonists. The methodology employed asymmetric catalysis and achieved high enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

The pharmacokinetic properties of 2-Methoxy-1-phenylethanamine have also been investigated in recent preclinical studies. A 2024 paper in Drug Metabolism and Disposition reported on the compound's metabolic stability and blood-brain barrier penetration capabilities. These findings are particularly relevant for central nervous system (CNS) drug development, as they suggest that appropriately modified derivatives of this scaffold could achieve desirable CNS bioavailability.

From a safety perspective, toxicological evaluations of 2-Methoxy-1-phenylethanamine have been conducted to assess its potential for pharmaceutical use. A recent toxicokinetic study published in Regulatory Toxicology and Pharmacology (2023) examined the compound's acute and subchronic toxicity profiles in animal models. The results indicated a favorable safety margin at therapeutic doses, though researchers noted the need for further investigation into long-term effects and potential drug-drug interactions.

In conclusion, the current research landscape for 2-Methoxy-1-phenylethanamine (CAS: 174636-76-1) demonstrates its versatility as a pharmacologically relevant scaffold. The compound's structural features, synthetic accessibility, and promising biological activities make it an attractive candidate for further drug discovery efforts. Future research directions may include the development of more selective receptor modulators based on this scaffold, as well as investigations into novel therapeutic applications beyond its current scope.

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